Cas no 2447-58-7 (Aspidospermidine-3-carboxylicacid, 2,3-didehydro-6,7-epoxy-, methyl ester, (5a,6b,7b,12R,19a)-)

Aspidospermidine-3-carboxylicacid, 2,3-didehydro-6,7-epoxy-, methyl ester, (5a,6b,7b,12R,19a)- structure
2447-58-7 structure
Product Name:Aspidospermidine-3-carboxylicacid, 2,3-didehydro-6,7-epoxy-, methyl ester, (5a,6b,7b,12R,19a)-
CAS No:2447-58-7
MF:C21H24N2O3
MW:352.426865577698
CID:263196
PubChem ID:317834
Update Time:2025-04-19

Aspidospermidine-3-carboxylicacid, 2,3-didehydro-6,7-epoxy-, methyl ester, (5a,6b,7b,12R,19a)- Chemical and Physical Properties

Names and Identifiers

    • Aspidospermidine-3-carboxylicacid, 2,3-didehydro-6,7-epoxy-, methyl ester, (5a,6b,7b,12R,19a)-
    • Lochnericine
    • (-)-lochnericine
    • (-)-Pachysiphine
    • AC1L7WTR
    • AGN-PC-007ZRF
    • lochericine
    • Lochnericin
    • NSC251683
    • Pachysiphine
    • (5alpha,12R,19alpha)-2,3-Didehydro-6alpha,7alpha-epoxyaspidospermidine-3-carboxylic acid methyl ester
    • DTXSID80312234
    • 2447-58-7
    • NSC-251683
    • Aspidospermidine-3-carboxylic acid,3-didehydro-6,7-epoxy-, methyl ester, (5.alpha.,6.beta.,7.beta.,12.beta.,19.alpha.)-
    • Inchi: 1S/C21H24N2O3/c1-3-20-10-12(18(24)25-2)16-21(13-6-4-5-7-14(13)22-16)8-9-23(19(20)21)11-15-17(20)26-15/h4-7,15,17,19,22H,3,8-11H2,1-2H3
    • InChI Key: AUVZFRDLRJQTQF-UHFFFAOYSA-N
    • SMILES: O1C2CN3CCC45C6C=CC=CC=6NC4=C(C(=O)OC)CC(CC)(C12)C35

Computed Properties

  • Exact Mass: 352.17900
  • Monoisotopic Mass: 352.179
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 3
  • Complexity: 705
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 54.1Ų

Experimental Properties

  • Density: 1.35
  • Boiling Point: 501°Cat760mmHg
  • Flash Point: 256.8°C
  • Refractive Index: 1.665
  • PSA: 54.10000
  • LogP: 2.50830

Aspidospermidine-3-carboxylicacid, 2,3-didehydro-6,7-epoxy-, methyl ester, (5a,6b,7b,12R,19a)- Related Literature

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